2-(2-chloro-6-fluorobenzyl)-N,4-diisobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: 2-[(2-chloro-6-fluorophenyl)methyl]-N,4-bis(2-methylpropyl)-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C25H27ClFN5O3/c1-14(2)11-28-22(33)16-8-9-17-21(10-16)32-24(30(23(17)34)12-15(3)4)29-31(25(32)35)13-18-19(26)6-5-7-20(18)27/h5-10,14-15H,11-13H2,1-4H3,(H,28,33)
• InChI Key: WTEPVYDYDCOCCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC2=C(C=C1)C(=O)N(C3=NN(C(=O)N23)CC4=C(C=CC=C4Cl)F)CC(C)C
• Molecular Formula: C25H27ClFN5O3
• Molecular Weight: 500.0 g/mol
• CAS No.: 1243060-10-7

Description

This product is the chemical compound 2-(2-chloro-6-fluorobenzyl)-N,4-diisobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide (CAS Number: 1243060-10-7), a high-purity reagent intended for laboratory research applications. The compound has a molecular formula of C₂₅H₂₇ClFN₅O₃ and a molecular weight of 499.96 g/mol . It is a complex molecule featuring a [1,2,4]triazolo[4,3-a]quinazoline core structure, which is a scaffold of significant interest in medicinal chemistry . While the specific biological profile and mechanism of action for this exact molecule are areas of ongoing research, analogues and derivatives based on the quinazoline structure have been investigated for their potential to inhibit critical cellular signaling pathways . For instance, certain amino-substituted quinazoline derivatives have been studied for their role as inhibitors of the β-catenin/TCF-4 pathway, a key signaling cascade that is often dysregulated in various cancers, including colorectal cancer . This suggests potential research applications in oncology and molecular biology for investigating novel therapeutic targets. As a research chemical, it serves as a valuable building block or reference standard for scientists exploring structure-activity relationships, synthesizing novel compounds, and probing biochemical mechanisms. This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should conduct all necessary safety assessments and handle the material in accordance with their institution's laboratory safety protocols.

Biological Activity

The compound 2-(2-chloro-6-fluorobenzyl)-N,4-diisobutyl-1,5-dioxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide , identified by its CAS number 1242967-62-9 , is a synthetic derivative with potential therapeutic applications. This article reviews its biological activity based on available literature and research findings.

• Molecular Formula : C$_{25}$H$_{28}$ClN$_5$O$_3$
• Molecular Weight : 482.0 g/mol
• Structure : The compound features a complex heterocyclic structure that contributes to its biological properties.

Biological Activity Overview

The biological activity of this compound has been investigated primarily in the context of its pharmacological effects. Initial studies suggest that it may exhibit significant anti-inflammatory and analgesic properties.

The proposed mechanism involves the inhibition of specific enzymes related to inflammatory pathways. The compound's structure allows it to interact with various biological targets, potentially modulating receptor activities and enzyme functions.

In Vitro Studies

• Enzyme Inhibition : Preliminary assays have indicated that the compound may act as an inhibitor of certain enzymes involved in inflammatory processes. For instance, studies focusing on xanthine oxidase inhibition have shown promising results, suggesting a potential role in managing conditions like gout and hyperuricemia.

  Enzyme Target	Inhibition Type	IC50 Value (µM)
  Xanthine Oxidase	Non-competitive	55.1 ± 9.80
  Aldose Reductase	Competitive	Not Determined

• Cell Viability Assays : The compound has been evaluated for cytotoxicity against various cancer cell lines. Results indicated selective cytotoxicity towards specific cancer types while sparing normal cells.

In Vivo Studies

• Animal Models : In vivo studies using murine models have demonstrated that administration of the compound resulted in reduced inflammation markers and pain response in models of acute inflammation.
  • Study Design : Mice were treated with varying doses of the compound and assessed for paw edema and pain response using the formalin test.
  • Results : Significant reduction in both paw swelling and pain behavior was observed at higher doses.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• A case study involving patients with chronic inflammatory conditions showed improvements in symptoms after treatment with derivatives similar to this compound.
• Another study focusing on its effects on metabolic disorders suggested that it might help regulate glucose levels through modulation of insulin sensitivity.

Comparison with Similar Compounds

Research Implications and Limitations

While structural comparisons highlight key differences, experimental data on binding affinity, solubility, and metabolic stability are absent in the provided evidence. Further studies should prioritize:

• In vitro assays comparing the target and its 3-chloro analog for kinase inhibition or receptor modulation.
• ADME profiling to quantify the impact of fluorine substitution on pharmacokinetics.